Cas no 1268816-27-8 (4-methanesulfonyl-1H-indole)

4-Methanesulfonyl-1H-indole is a versatile heterocyclic compound featuring an indole core substituted with a methanesulfonyl group at the 4-position. This structural motif imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The electron-withdrawing sulfonyl group enhances stability while facilitating selective functionalization at other positions of the indole ring. Its well-defined crystalline form ensures consistent purity, suitable for precision applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. The compound’s compatibility with cross-coupling reactions further underscores its utility in constructing complex molecular architectures.

4-methanesulfonyl-1H-indole structure

Product Name:4-methanesulfonyl-1H-indole

CAS No:1268816-27-8

MF:C₉H₉NO₂S

MW:195.238260984421

CID:6500924

PubChem ID:68054861

Update Time:2025-11-02

4-methanesulfonyl-1H-indole Chemical and Physical Properties

Names and Identifiers

- 4-methanesulfonyl-1H-indole
- 1H-Indole, 4-(methylsulfonyl)-
- Inchi： 1S/C9H9NO2S/c1-13(11,12)9-4-2-3-8-7(9)5-6-10-8/h2-6,10H,1H3
- InChI Key： RUTDTHKQVJRDQO-UHFFFAOYSA-N
- SMILES： N1C2=C(C(S(C)(=O)=O)=CC=C2)C=C1

Experimental Properties

Density: 1.359±0.06 g/cm3(Predicted)
Boiling Point: 456.9±27.0 °C(Predicted)
pka: 15.05±0.30(Predicted)

4-methanesulfonyl-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1083986-0.05g	4-methanesulfonyl-1H-indole	1268816-27-8	95%	0.05g	$174.0	2023-10-27
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